Cas no 575444-12-1 (Benzaldehyde, 4-methoxy-3-methyl-5-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 4-methoxy-3-methyl-5-(phenylmethoxy)-
• CAS No: 575444-12-1
• Molecular Formula: C₁₆H₁₆O₃
• Molecular Weight: 256.296
• CID: 4045076
• PubChem ID: 11482259

Benzaldehyde, 4-methoxy-3-methyl-5-(phenylmethoxy)- Properties

Names and Identifiers

• Benzaldehyde, 4-methoxy-3-methyl-5-(phenylmethoxy)-
• 4-methoxy-3-methyl-5-phenylmethoxybenzaldehyde
• starbld0045577
• 575444-12-1
• 3-(Benzyloxy)-4-methoxy-5-methylbenzaldehyde

• InChIKey： SIUJTHPUNXGMSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O3/c1-12-8-14(10-17)9-15(16(12)18-2)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• SMILES： CC1=CC(=CC(=C1OC)OCC2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 256.109944368Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.109944368Da
• Heavy Atom Count: 19
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives